Nandrolone acetate

• IUPAC Name: [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C20H28O3/c1-12(21)23-19-8-7-18-17-5-3-13-11-14(22)4-6-15(13)16(17)9-10-20(18,19)2/h11,15-19H,3-10H2,1-2H3/t15-,16+,17+,18-,19-,20-/m0/s1
• InChI Key: TTWYUPSVWLOIRF-XGXHKTLJSA-N
• Canonical SMILES: CC(=O)OC1CCC2C1(CCC3C2CCC4=CC(=O)CCC34)C
• Isomeric SMILES: CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@H]34)C
• Molecular Formula: C20H28O3
• DSSTOX Substance ID: DTXSID90931490
• Molecular Weight: 316.4 g/mol
• CAS No.: 1425-10-1

Description

Nandrolone acetate is a synthetic anabolic-androgenic steroid (AAS) derived from testosterone, specifically designed for research applications. As a 19-nortestosterone derivative, it belongs to Class II AAS, characterized by the absence of the methyl group at the C19 position. This compound is supplied strictly for laboratory investigation and is designated For Research Use Only. Research Applications and Value: Nandrolone and its esters are a significant subject of scientific study due to their distinct anabolic properties. Researchers utilize this compound to investigate its effects on biological systems in controlled settings. Key areas of research interest include the study of anabolic pathways, muscle protein synthesis, and the body's response to catabolic conditions such as those associated with major burns, surgery, or cachexia. Its mechanism of action is primarily mediated through binding to the intracellular androgen receptor (AR), functioning as an agonist to modulate gene expression and promote anabolic effects in target tissues. Esterification and Pharmacokinetics: this compound is a prodrug, where the parent hormone, nandrolone, is esterified with acetic acid at the 17β position. Esterification is a common pharmacological strategy to alter the lipophilicity and release kinetics of a steroid from an injection site. The acetate ester is a shorter-chain ester, which typically results in a faster release and a shorter half-life compared to longer-chain esters like nandrolone decanoate or undecanoate. This makes it a valuable tool for studies requiring a shorter duration of action or more frequent dosing regimens to model specific physiological conditions. Important Notice: This product is intended solely for laboratory research purposes by qualified professionals. It is not for diagnostic or therapeutic use , and it is strictly not for human consumption . The non-medical use of anabolic steroids is banned by most sports organizations and is illegal in many countries. All necessary safety data sheets and handling protocols should be consulted prior to use.

Overview of Anabolic Androgenic Steroids Aas in Biomedical Science

Anabolic-androgenic steroids (AAS) are a class of synthetic substances that are structurally and functionally related to the male sex hormone, testosterone (B1683101). wikipedia.orgfrontiersin.org In biomedical science, these compounds are of interest for their dual effects: anabolic, meaning they promote tissue building (primarily muscle), and androgenic, which refers to the development of male sexual characteristics. wikipedia.orgclevelandclinic.org

AAS are classified based on their chemical structure, often into 17-α-alkylated derivatives and 17-β-ester derivatives. nih.gov Their therapeutic applications have included the treatment of hormone deficiencies, muscle-wasting diseases, anemias, and osteoporosis. clevelandclinic.orgdovepress.comoup.com

The Significance of Nandrolone Acetate As a Research Compound

Nandrolone (B1676933) acetate (B1210297) is categorized as an anabolic androgenic steroid and is recognized in scientific literature as an analytical reference standard. caymanchem.com Its use is primarily intended for research and forensic applications. caymanchem.com As a derivative of nandrolone, it is part of a group of AAS known for having a higher ratio of anabolic to androgenic effects compared to testosterone (B1683101). nih.gov

The significance of nandrolone and its esters, including the acetate form, in research stems from their distinct physiological properties. For instance, nandrolone is metabolized differently than testosterone. It is converted to the less potent androgen, 5α-dihydronandrolone, by the enzyme 5α-reductase, which is thought to contribute to its milder androgenic profile. nih.gov This characteristic makes it a subject of interest in studies investigating the separation of anabolic and androgenic effects.

Research has explored the potential of nandrolone esters in various clinical contexts, including chronic kidney failure and aplastic anemia. wikipedia.org It has also been investigated for its effects on bone and collagen, with early studies focusing on its potential application in osteoporosis. amegroups.orgamegroups.org

Historical Context of Nandrolone Research

Nandrolone (B1676933), also known as 19-nortestosterone, was first synthesized in 1953. mdpi.com Its esters were subsequently developed and introduced for medical use in the late 1950s. wikipedia.orgebi.ac.uk Nandrolone phenylpropionate was introduced in 1959, followed by nandrolone decanoate (B1226879) in 1962. wikipedia.org

Early research into nandrolone focused on its anabolic properties and potential therapeutic uses. Investigations in the mid-20th century explored its utility in treating conditions characterized by tissue breakdown and catabolism. oup.com For example, early studies examined its effects on calcium absorption and bone density in the context of osteoporosis. amegroups.orgamegroups.org The anabolic effects on muscle were also a key area of early investigation, forming the basis for its later study in muscle-wasting conditions. amegroups.org

The development of various nandrolone esters was driven by the desire to prolong the hormone's duration of action, allowing for less frequent administration. The rate of release from the intramuscular depot and subsequent hydrolysis to nandrolone were found to be key determinants of the compound's pharmacological activity. oup.com

Current Research Landscape of Nandrolone and Its Esters

Androgen Receptor (AR) Agonism and Signaling Pathways

Nandrolone is an agonist of the androgen receptor (AR), the primary biological target for androgens like testosterone (B1683101) and dihydrotestosterone (B1667394) (DHT). ebi.ac.ukwikipedia.org Its interaction with the AR initiates a cascade of events that ultimately leads to changes in gene expression and cellular function. drugbank.comwikipedia.org

Ligand Binding and Receptor Translocation

Upon entering a target cell, nandrolone binds to the AR, which is located in the cytoplasm in an inactive state. drugbank.comoncotarget.com This binding induces a conformational change in the receptor protein. This alteration facilitates the dissociation of the receptor from a complex of heat shock proteins (HSPs). oncotarget.comunibo.it The activated ligand-receptor complex then translocates into the cell nucleus. drugbank.comoncotarget.comunibo.it Once in the nucleus, the complex dimerizes and binds to specific DNA sequences known as androgen response elements (AREs) on target genes, thereby modulating their transcription. drugbank.comoncotarget.com

Role of Heat Shock Protein 90 (Hsp90) in Androgen Receptor Activation

Heat Shock Protein 90 (Hsp90) is a crucial molecular chaperone that plays a significant role in the proper functioning of the androgen receptor. oncotarget.commdpi.com In its unbound state, the AR is associated with a complex of proteins, including Hsp90, which stabilizes the receptor in a conformation that is receptive to ligand binding. oncotarget.comnih.gov

The binding of an androgen, such as nandrolone, to the AR triggers the release of the receptor from this chaperone complex, an essential step for its activation and subsequent nuclear translocation. oncotarget.comunibo.it Studies have indicated that higher concentrations of nandrolone can lead to a more pronounced increase in both the expression and phosphorylation of Hsp90, which indirectly demonstrates the binding of nandrolone to the AR and the initiation of its activation process. oncotarget.comnih.gov The inhibition of Hsp90 has been shown to disrupt AR function, preventing its nuclear localization and transcriptional activity, highlighting the critical role of Hsp90 in mediating the effects of androgens. nih.govnih.gov

Differential Activity in Androgenic versus Anabolic Tissues

Nandrolone is recognized for having a high ratio of anabolic (muscle-building) to androgenic (masculinizing) effects. wikipedia.orgwikipedia.org This disparity in activity is largely attributed to its metabolism in different tissues. wikipedia.orgnih.gov In tissues with high concentrations of the enzyme 5α-reductase, such as the prostate, skin, and hair follicles, nandrolone is converted to a less potent androgen. nih.govamegroups.org Conversely, in skeletal muscle, where 5α-reductase activity is negligible, nandrolone can exert its potent anabolic effects directly through the androgen receptor. nih.govamegroups.org This tissue-selective action is a key feature that distinguishes nandrolone from testosterone. nih.gov

Table 1: Comparison of Nandrolone and Testosterone Activity

Feature	Nandrolone	Testosterone
Anabolic to Androgenic Ratio	High (approx. 11:1) wikipedia.orgamegroups.org	~1:1 wikipedia.org
Metabolism by 5α-reductase	Converted to a weaker metabolite (DHN) wikipedia.orgwikipedia.org	Converted to a more potent metabolite (DHT) wikipedia.org
Primary Site of Potentiation	Anabolic Tissues (e.g., muscle) nih.gov	Androgenic Tissues (e.g., prostate) nih.gov

Metabolism by 5α-reductase to 5α-Dihydronandrolone (DHN)

In androgenic tissues, the enzyme 5α-reductase metabolizes nandrolone into 5α-dihydronandrolone (DHN). wikipedia.orgnih.govwikipedia.org Unlike the conversion of testosterone to the highly potent dihydrotestosterone (DHT), DHN is a much weaker agonist of the androgen receptor than nandrolone itself. wikipedia.orgnih.govwikipedia.org This "inactivation" pathway in androgenic tissues is a primary reason for nandrolone's reduced androgenic side effects compared to other anabolic steroids. nih.govwikipedia.orgwikipedia.org The affinity of DHN for the androgen receptor is significantly lower than that of nandrolone, leading to a diminished androgenic response in tissues where 5α-reductase is prevalent. nih.govwikipedia.org

Influence on Cellular Processes

Nandrolone acetate (B1210297) influences several key cellular processes, primarily related to its anabolic nature.

Protein Synthesis: A primary effect of nandrolone is the stimulation of protein synthesis in muscle cells. ontosight.aikoreascience.krekb.eg This leads to an increase in muscle mass and strength. nih.govekb.eg Studies in rats have shown that nandrolone can increase the protein content and the fractional rate of protein synthesis in skeletal muscle. koreascience.krkarger.com

Cell Cycle and Proliferation: Some research suggests that nandrolone may modulate the regulation of the cell cycle, which could contribute to its effects on muscle mass. usp.brscielo.br However, studies on the direct effect of nandrolone on the viability and proliferation of muscle satellite cells have yielded inconclusive results, with some showing no significant change. usp.brscielo.br

Erythropoiesis: Nandrolone can stimulate the production of red blood cells (erythropoiesis), which can enhance oxygen delivery to muscles. ontosight.aiclevelandclinic.org

Modulation of Cell Cycle Regulation

Nandrolone has been shown to modulate the expression of key cell cycle regulators, which can impact tissue growth. scielo.brnih.gov In a study on functionally overloaded rat soleus muscle, pretreatment with nandrolone decanoate (B1226879) was found to alter the expression of genes related to muscle growth. nih.gov Specifically, nandrolone administration attenuated the induction of the cell cycle regulator p21 and myogenin mRNAs after three days of overload. nih.govresearchgate.net The protein p21 is a cyclin-dependent kinase inhibitor that can arrest the cell cycle, while myogenin is a myogenic regulatory factor crucial for muscle cell differentiation. researchgate.net By suppressing these factors, nandrolone may prolong the proliferative phase of myoblasts, the precursors to muscle cells, ultimately contributing to an increase in myocyte number and muscle mass. researchgate.net Another study also noted that nandrolone decanoate can modulate cell cycle regulation, potentially altering muscle mass. scielo.br

In a different context, a study on rat tongue cells revealed that nandrolone decanoate exposure led to a significant increase in the immunoexpression of Ki-67 and p53 proteins. researchgate.net Ki-67 is a marker of cell proliferation, while p53 is a tumor suppressor protein that can induce cell cycle arrest or apoptosis in response to DNA damage. The increased expression of these proteins suggests that nandrolone can influence cell cycle dynamics and cellular stress responses in oral mucosal cells. researchgate.net

Table 1: Effects of Nandrolone on Cell Cycle Regulators

Cell Cycle Regulator	Tissue/Cell Type	Observed Effect of Nandrolone	Reference
p21	Rat Soleus Muscle	Attenuated induction	nih.govresearchgate.net
Myogenin	Rat Soleus Muscle	Attenuated induction	researchgate.net
Ki-67	Rat Tongue Cells	Increased immunoexpression	researchgate.net
p53	Rat Tongue Cells	Increased immunoexpression	researchgate.net
Cyclin D1	Rat Soleus Muscle	Induced expression	researchgate.net

Effects on Muscle Satellite Cell Viability and Differentiation

Satellite cells are muscle stem cells that play a critical role in muscle repair and hypertrophy. The influence of nandrolone on these cells is a key aspect of its anabolic activity. Research has shown that nandrolone administration can increase the number of satellite cells in muscle. researchgate.net One study using an antibody against Pax7 to identify satellite cells found that nandrolone significantly increased both the frequency and concentration of these cells in the pectoralis muscle of chickens, which was associated with muscle fiber hypertrophy. researchgate.net

However, the direct effect of nandrolone on the viability and differentiation of satellite cells in vitro appears to be more complex. A study evaluating the effect of nandrolone decanoate on C2C12 muscle satellite cells, a commonly used cell line for studying myogenesis, found no significant difference in cell viability or proliferation between nandrolone-treated cells and control cells during the differentiation process. scielo.brscielo.brusp.br This suggests that at the concentrations tested, nandrolone did not directly alter the viability of these cells as they differentiated. scielo.brusp.br Despite this, other research indicates that androgens can stimulate the proliferation of C2C12 cells and accelerate their differentiation into myotubes. usp.br This discrepancy may be due to differences in experimental conditions, such as the specific nandrolone ester used or the concentrations applied.

Impact on Local Insulin-like Growth Factor 1 (IGF-1) Expression

Insulin-like Growth Factor 1 (IGF-1) is a potent anabolic factor that plays a crucial role in muscle growth and repair. physiology.org Nandrolone has been shown to influence the local expression of IGF-1 in muscle tissue. In a study on rat diaphragm muscle, the administration of nandrolone decanoate led to an increase in IGF-1 mRNA levels. physiology.orgnih.gov This effect was observed in both male and female rats, with high doses significantly increasing IGF-1 mRNA compared to a training-only group. physiology.orgnih.gov

The stimulation of local IGF-1 expression is a significant mechanism through which nandrolone may promote muscle hypertrophy. physiology.org Locally produced IGF-1 can act in an autocrine or paracrine manner to stimulate the proliferation and differentiation of satellite cells, leading to muscle fiber growth. researchgate.net Another study on bovine satellite cells found that androgen treatment increased IGF-1 mRNA expression and cell proliferation, supporting the direct anabolic effects of steroids on muscle cells through the IGF-1 pathway. usp.br However, the relationship is complex, as one study on rats found that while nandrolone decanoate administration decreased the expression of GHR, IGF-1, and IGF-2 mRNA in the pituitary, it did not affect their expression in other brain regions. nih.gov

Musculoskeletal System Adaptations

Mechanisms of Muscle Hypertrophy and Anabolism

Nandrolone acetate, a synthetic anabolic-androgenic steroid (AAS), exerts its primary anabolic effects on skeletal muscle through a series of complex cellular and molecular mechanisms. The foundational mechanism involves its interaction with the androgen receptor (AR). nih.govdrugbank.com Upon binding, the nandrolone-AR complex translocates to the cell nucleus where it modulates the transcription of target genes, leading to an increase in protein synthesis and a reduction in protein breakdown (anti-catabolic effect). nih.govdrugbank.com This results in a positive nitrogen balance, a key indicator of anabolism. empowerpharmacy.com

Research indicates that nandrolone's anabolic activity is significantly more pronounced than its androgenic effects. nih.gov This is partly attributed to its metabolism by the enzyme 5α-reductase in androgenic tissues into a metabolite with a much lower affinity for the AR, whereas in skeletal muscle, where 5α-reductase expression is negligible, nandrolone itself interacts with the AR to produce a strong anabolic response. nih.govscielo.br

Beyond direct AR-mediated gene transcription, nandrolone is understood to influence other signaling pathways that contribute to muscle growth. It has been shown to increase local levels of Insulin-like Growth Factor-1 (IGF-1), a potent growth factor that plays a significant role in muscle hypertrophy. nih.govnih.gov Blocking IGF-1 receptors has been found to attenuate, though not completely prevent, the hypertrophic response to androgens, highlighting the importance of this pathway. nih.gov Furthermore, nandrolone appears to stimulate myogenic progenitor cell differentiation and activate the calcineurin-NFAT signaling pathway, which is also involved in muscle hypertrophy. nih.gov Studies have also suggested that nandrolone can enhance the tolerance of muscles to overload, protecting them from damage and improving protein synthesis during recovery. nih.gov

Effects on Myonuclear Domains and Muscle Fiber Morphology

Nandrolone administration has been demonstrated to induce significant changes in muscle fiber morphology, primarily characterized by hypertrophy. This increase in muscle size is a consequence of an increase in the cross-sectional area of both type I (slow-twitch) and type II (fast-twitch) muscle fibers. nih.gov Research in animal models has confirmed these hypertrophic effects, showing a significant increase in muscle mass and fiber diameter following nandrolone treatment. um.esnih.govekb.eg

A key aspect of nandrolone-induced hypertrophy is its effect on myonuclear domains and satellite cells. The myonuclear domain theory posits that each myonucleus controls a finite volume of cytoplasm within a muscle fiber. For significant hypertrophy to occur, new nuclei must be added to the muscle fiber to support the increased cytoplasmic volume. These new nuclei are provided by satellite cells, which are myogenic stem cells located on the periphery of muscle fibers. ekb.egcollectionscanada.gc.ca

Studies have shown that nandrolone administration is associated with an increase in the number of satellite cells. um.esnih.govphysiology.org Once activated, these satellite cells proliferate, and their progeny can fuse with existing muscle fibers, donating their nuclei. um.esekb.eg Research on chickens injected with nandrolone revealed a significant increase in pectoralis muscle mass and fiber diameter, which was accompanied by a higher frequency of satellite cells and a greater number of myonuclei per millimeter of fiber. um.esum.es This addition of new myonuclei allows for an expansion of the myonuclear domains, facilitating the increased protein synthesis required for sustained muscle fiber growth. nih.govum.esum.es

Research Findings on Nandrolone's Effects on Muscle Morphology

Study Model	Observed Effect	Reference
Chicken Pectoralis Muscle	~22% increase in mass, ~24% increase in fiber diameter, significant increase in satellite cell numbers and myonuclei per fiber.	um.esnih.gov
Rat Gastrocnemius Muscle	Significant increase in myocyte cross-sectional area and number of myonuclei per fiber.	ekb.eg
Human Studies (General AAS)	Increase in cross-sectional areas of both type I and type II muscle fibers and myonuclear domains.	nih.gov

Influence on Bone Mineral Density and Osteogenesis

Nandrolone has been shown to exert positive effects on bone tissue, primarily by increasing bone mineral density (BMD) and stimulating bone formation (osteogenesis). nih.govscielo.brnih.gov The mechanisms underlying these effects involve direct actions on bone cells. Human osteoblasts (bone-forming cells) and osteocytes possess androgen receptors, indicating that they are direct targets for androgens like nandrolone. nih.govismni.org

In vitro studies have demonstrated that nandrolone can stimulate the proliferation and differentiation of osteoblastic cells. nih.govismni.org Furthermore, research suggests that nandrolone can increase the adherence and alkaline phosphatase activity of osteoblast-like cells, which are markers of osteoblastic activity and bone formation. medscitechnol.com By stimulating osteoblasts, nandrolone promotes the synthesis of bone matrix proteins, leading to an increase in bone mass. nih.govnih.gov

Clinical and experimental studies have consistently reported an increase in bone mass and prevention of bone loss with nandrolone administration, particularly in contexts of osteoporosis. scielo.brnih.govbioscientifica.com In post-menopausal women with osteoporosis, treatment with nandrolone decanoate resulted in a significant increase in lumbar spine bone mineral content and trabecular bone volume. nih.gov Animal studies have corroborated these findings, showing that nandrolone increases cortical and trabecular bone mineral content and density in ovariectomized rats, a model for postmenopausal osteoporosis. nih.gov It is suggested that nandrolone acts both as an anti-resorptive agent, by inhibiting osteoclastic (bone-resorbing) differentiation, and as a bone formation-stimulating drug. nih.govnih.gov

Summary of Nandrolone's Effects on Bone

Parameter	Effect	Supporting Evidence	Reference
Bone Mineral Density (BMD)	Increase	Observed in post-menopausal women and animal models.	scielo.brnih.govnih.gov
Osteoblast Activity	Stimulation	Increased proliferation, differentiation, and alkaline phosphatase activity.	nih.govismni.orgmedscitechnol.com
Trabecular Bone Volume	Increase	Histomorphometric analysis of bone biopsies.	nih.gov
Bone Resorption	Inhibition	Inferred from increased bone formation and density.	nih.govnih.gov

Research on Joint Healing and Connective Tissue Remodeling

The influence of nandrolone on connective tissues such as tendons and ligaments is complex and subject to ongoing research. Some studies suggest that nandrolone can influence collagen synthesis, a critical component of connective tissue remodeling and repair. nih.gov Specifically, research has indicated that anabolic steroids can stimulate the synthesis of type III collagen. nih.gov While this may have implications for tissue healing, it can also alter the mechanical properties of the tissue.

Animal experiments have suggested that nandrolone administration may lead to a stiffer tendon that absorbs less energy, potentially increasing the risk of injury. nih.gov This alteration in tendon properties may be related to changes in the extracellular matrix, including collagen deposition. scielo.brmltj.online Studies in rats have shown that nandrolone can increase the activity of angiotensin-I converting enzyme (ACE) in tendons, which is linked to the synthesis of type I collagen and fibrosis. scielo.brscielo.br This could lead to maladaptive remodeling of the tendon. scielo.brscielo.br

Hematological System Responses

Erythropoiesis Stimulation Mechanisms

Nandrolone is well-documented for its stimulatory effect on erythropoiesis, the process of red blood cell production. drugbank.comteletest.caswolverine.comresearchgate.net This effect leads to an increase in hemoglobin and hematocrit levels. nih.govresearchgate.net The primary mechanism behind this is the stimulation of erythropoietin (EPO) production. drugbank.comswolverine.comoup.comijrpns.com EPO is a hormone produced predominantly by the kidneys that acts on the bone marrow to stimulate the production of red blood cells. Nandrolone enhances the production of erythropoietic stimulating factors, which in turn boosts EPO release. ijrpns.com

In addition to increasing EPO production, some evidence suggests that nandrolone may have a direct action on the bone marrow. drugbank.com It may also increase the sensitivity of erythroid progenitor cells in the bone marrow to existing EPO. oup.com This dual action—increasing the primary stimulating hormone and potentially enhancing the target tissue's response—makes nandrolone an effective agent for stimulating red blood cell production. empowerpharmacy.comoup.com This property has been utilized clinically in the management of anemias associated with chronic kidney disease, where EPO production is often impaired. drugbank.comempowerpharmacy.comteletest.caoup.com

Therapeutic Potential in Anemia Models

This compound, through its active form nandrolone, has demonstrated a therapeutic role in managing certain types of anemia. It is indicated for the management of anemia associated with renal insufficiency, where it has been shown to increase hemoglobin and red cell mass. drugs.com Clinical trials have investigated the effects of nandrolone decanoate on anemia in dialysis patients. In a controlled study involving male dialysis patients, those with remnant kidneys showed a significant 24% increase in hemoglobin and hematocrit after six months of treatment. nih.gov This effect is attributed to the anabolic steroid's ability to stimulate red blood cell production. clevelandclinic.org However, the response may be less pronounced in patients who are anephric (lacking kidneys). drugs.com Historically, anabolic-androgenic steroids like nandrolone have been used to treat various forms of anemia. nih.govnih.gov

Endocrine System Perturbations

Nandrolone administration exerts a significant suppressive effect on the Hypothalamic-Pituitary-Gonadal (HPG) axis. amegroups.org This suppression is a result of a negative feedback mechanism. dovepress.comresearchgate.net As an androgen receptor agonist, nandrolone signals the hypothalamus and pituitary gland to reduce the production of hormones that stimulate the gonads. amegroups.orgumk.pl This interference with the HPG axis can lead to a state of anabolic steroid-induced hypogonadism, which may persist for a long period after discontinuation of the substance. researchgate.net Studies in animal models have consistently demonstrated that nandrolone disrupts the HPG axis, leading to reduced endogenous testosterone production. dntb.gov.uaviamedica.pl Even a single dose of nandrolone has been shown to cause significant suppression of the HPG axis. researchgate.net

A primary consequence of HPG axis suppression by nandrolone is the marked reduction in the secretion of gonadotropins: Follicle-Stimulating Hormone (FSH) and Luteinizing Hormone (LH). nih.govdovepress.com Numerous studies have reported decreased serum levels of both LH and FSH following nandrolone administration. researchgate.netbrieflands.com Research in male rats has shown that nandrolone treatment, alone or combined with exercise, decreased the number and volume density of LH and FSH-producing cells in the pituitary gland. researchgate.netoup.com While some studies report a decrease in serum LH by about 17% with nandrolone alone, others show more dramatic reductions in both LH and FSH. researchgate.netbrieflands.com For instance, one study observed that a single intramuscular dose of nandrolone in healthy men led to significant reductions in serum LH and FSH levels that were still present after 14 days. researchgate.net However, some variability has been noted, with one study mentioning that luteinizing hormone levels varied depending on the specific dose and time period of administration. nih.gov

Nandrolone administration alters the production of gonadal steroids, including estrogen and progesterone. In female animal models, nandrolone treatment has been shown to significantly reduce the levels of progesterone. nih.govnih.gov Conversely, the same studies reported that nandrolone increased the serum levels of 17β-estradiol. nih.gov Nandrolone and other related compounds can undergo aromatase-mediated conversion to estrogens. amegroups.org Additionally, nandrolone itself demonstrates significant binding affinity and agonist activity at the alpha-estrogen receptor. amegroups.org This can lead to an imbalance in the testosterone-to-estrogen ratio. amegroups.org

Nandrolone also modulates the Hypothalamic-Pituitary-Adrenal (HPA) axis, which regulates the body's response to stress. nih.gov Research indicates that nandrolone can influence the levels of key HPA axis hormones. nih.govnih.gov Studies in rats have shown that nandrolone administration can lead to increased adrenal gland weight, suggesting a stimulation of the HPA axis mediated by adrenocorticotropic hormone (ACTH). gu.se One study found that short-term nandrolone treatment increased circulating levels of ACTH and corticosterone (B1669441) in rats. researchgate.net However, chronic treatment appears to have the opposite effect, leading to reduced plasma corticosterone levels, possibly due to long-term inhibition of the HPA axis. researchgate.netresearchgate.net This suggests the effects of nandrolone on the HPA axis may be dependent on the duration of exposure. researchgate.net

Table 1: Effects of Nandrolone on HPA Axis Hormones in Rats

Hormone	Effect of Short-Term Nandrolone Treatment	Effect of Long-Term Nandrolone Treatment	Reference
ACTH	Increased	Reduced plasma levels	researchgate.net
Corticosterone	Increased	Reduced plasma levels	nih.govresearchgate.netresearchgate.net

Research has identified specific molecular changes induced by nandrolone in the adrenal glands and adipose tissue. In the adrenal glands, nandrolone treatment has been found to increase the expression of hydroxymethylglutaryl-CoA (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol synthesis. nih.govnih.govresearchgate.net Chronic treatment with nandrolone may also inhibit corticosterone production by acting on the gene transcription of enzymes involved in its synthesis, such as 5α-reductase I and 11β-hydroxylase. nih.govresearchgate.net

In adipose tissue, nandrolone administration has been shown to cause a dose-dependent reduction of the beta(3)-adrenergic receptor expression. nih.govresearchgate.net This receptor is involved in regulating lipolysis and thermogenesis. Nandrolone may also directly affect adipocytes, potentially reducing adiponectin, a hormone involved in regulating glucose levels and fatty acid breakdown. nih.gov

Table 2: Molecular Effects of Nandrolone on Adrenal and Adipose Tissues

Tissue	Target	Effect of Nandrolone	Reference
Adrenal Gland	HMG-CoA Reductase (mRNA)	Up-regulation/Increased expression	nih.govnih.govresearchgate.net
Adrenal Gland	5α-reductase I & 11β-OHase (Enzymes for Corticosterone synthesis)	Decreased expression	nih.govresearchgate.net
Adipose Tissue	Beta(3)-adrenergic receptor	Reduced expression	nih.govresearchgate.net
Adipose Tissue	Adiponectin (mRNA)	Reduced levels	researchgate.net

Hypothalamic-Pituitary-Adrenal (HPAA) Axis Modulation

Central Nervous System and Behavioral Phenotypes

Nandrolone, an anabolic-androgenic steroid (AAS), and its esters like nandrolone decanoate, have been shown to exert significant influence on the central nervous system, leading to a range of behavioral and psychological alterations. Research, primarily conducted on animal models, has delved into the neurobiological underpinnings of these effects, revealing a complex interplay of neurotransmitter systems, structural brain changes, and receptor interactions.

Effects on Mood and Psychiatric Parameters (Aggressiveness, Anxiety, Sleep Disorders)

The impact of nandrolone on mood and psychiatric well-being is multifaceted, with studies reporting a spectrum of effects ranging from increased aggression to anxiety and sleep disturbances. nih.govresearchgate.netwebmd.com

Aggressiveness: A common finding in both human AAS abusers and animal models is an increase in aggressive behavior. nih.govolympicbehavioralhealth.com Studies in adolescent male Syrian hamsters have shown that repeated treatment with AAS facilitates offensive aggression. nih.gov Research in rats suggests that exposure to nandrolone during adolescence can alter the activity of the glutamatergic system in brain regions involved in expressing aggressive behavior. nih.gov Furthermore, high anabolic doses of nandrolone have been shown to induce aggression in mice. nih.gov The peptidergic factor substance P, which is associated with enhanced aggression, has been found to have increased immunoreactivity in several brain regions following nandrolone administration. nih.govnih.gov

Anxiety: The effects of nandrolone on anxiety are not straightforward, with some studies reporting anxiolytic (anxiety-reducing) effects and others suggesting anxiogenic (anxiety-provoking) outcomes. nih.gov Research in rats indicates that chronic treatment with high doses of nandrolone can induce anxiolytic-like behavior. nih.govoup.com This effect appears to be mediated by the activation of central androgenic receptors, as it was abolished by an androgen receptor antagonist. nih.govoup.com Conversely, other research points towards nandrolone contributing to feelings of anxiety. olympicbehavioralhealth.com

Sleep Disorders: Sleep disturbances are also noted as a potential psychiatric side effect of nandrolone use. nih.govresearchgate.netwebmd.com

Neurotransmitter System Dysregulation (Serotonin, Dynorphin (B1627789), Enkephalin)

Nandrolone administration has been found to significantly alter various neurotransmitter systems in the brain, including the serotonergic, and endogenous opioid systems (dynorphin and enkephalin). gu.se

Serotonin (B10506): Chronic exposure to nandrolone can permanently influence the expression of serotonergic neurotransmission. mdpi.com Studies have shown that nandrolone can alter serotonin concentrations in different brain areas. gu.se For instance, elevated levels of serotonergic amines in the hypothalamus, stimulated by nandrolone, have been linked to improved physical performance but also aggressive behavior. nih.gov The serotonin system is crucial for regulating mood, sleep, and aggression, and its dysregulation by nandrolone likely contributes to the observed behavioral changes. dopinglinkki.fi

Dynorphin and Enkephalin: The endogenous opioid system, which includes dynorphins and enkephalins, is also affected by nandrolone. Research indicates that nandrolone impacts both the enkephalin and dynorphin systems in brain regions like the striatum, anterior hypothalamus, and periaqueductal gray. nih.gov Chronic administration can lead to an imbalance in the nucleus accumbens, a structure associated with reward mechanisms. nih.gov Specifically, levels of dynorphin B and met-enkephalin-Arg6Phe7, markers for two different opioid peptide systems, are altered by nandrolone. nih.gov

Impact on Cognitive Functions, Learning, and Memory (Spatial, Recognition)

The influence of nandrolone on cognitive functions, particularly learning and memory, has been a subject of investigation with some conflicting results.

Studies in male rats have shown that nandrolone administration can impair memory function, potentially through dynorphinergic mechanisms in the hippocampus. nih.gov The hippocampus is a critical brain region for learning and memory and has a high density of androgen receptors, suggesting a link between androgenic activity and cognitive processes. nih.gov Some research indicates that nandrolone-treated male rats display memory function impairment. nih.gov Furthermore, nandrolone has been found to impair recognition memory in the novel object recognition test in male rats. diva-portal.org

Conversely, some studies suggest that nandrolone may have no effect on or even improve certain aspects of learning. One study found that nandrolone improved spatial learning in rats. researchgate.net Another study reported that while chronic high-dose administration of nandrolone impaired social memory, the acquisition of information remained unaltered. nih.gov It has also been reported that a combination of cannabis and nandrolone can lead to learning and spatial memory deficits. nih.gov The varying results could be due to differences in experimental models, and the specific cognitive domains being assessed. researchgate.net

Structural and Functional Brain Network Alterations (Amygdala Volume, Connectivity)

Emerging research suggests that nandrolone use may be associated with structural and functional changes in the brain. The amygdala, a key region for processing emotions like fear and aggression, appears to be particularly affected. nih.gov

Animal studies have shown that nandrolone can induce changes in the amygdala. For instance, there is evidence of increased release of neurons from the central amygdala projecting to the bed nucleus of the stria terminalis. nih.gov Research on long-term opioid users has demonstrated bilateral volumetric loss in the amygdala and decreased functional connectivity. nih.gov While this study was on prescription opioids, it highlights the potential for substances that interact with similar neural pathways to induce structural brain changes. Studies on major depressive disorder have also shown decreased nodal strength and global efficiency in the amygdala, indicating reduced functional connectivity with other brain regions. frontiersin.org These findings suggest that alterations in amygdala structure and connectivity could be a common feature in conditions affecting mood and emotional regulation.

Interactions with Opioidergic and Monoaminergic Systems

Nandrolone's effects on the central nervous system involve complex interactions with both the opioidergic and monoaminergic systems. gu.se

Opioidergic System: As mentioned earlier, nandrolone affects both the enkephalin and dynorphin systems. nih.gov Chronic administration can create an imbalance in the nucleus accumbens, a key component of the brain's reward system. nih.gov This interaction with the opioid system may contribute to the mood-altering and potentially addictive properties of nandrolone. Research has also shown that nandrolone administration can lead to alterations in the density of kappa opioid receptors in various brain regions, which is likely linked to its impact on the dynorphinergic system. nih.gov

Monoaminergic Systems: The monoaminergic systems, which include dopamine (B1211576) and serotonin, are also significantly influenced by nandrolone. diva-portal.orgjulkari.fi Nandrolone has been shown to alter the concentrations of serotonin in various brain areas. gu.se It can also affect the dopaminergic system, which is crucial for reward and motivation. dopinglinkki.fidiva-portal.org For example, nandrolone pre-exposure has been found to abolish the effects of amphetamine on dopamine metabolite levels in certain brain regions. diva-portal.org These interactions can lead to dysregulation of dopamine and serotonin pathways, potentially explaining some of the behavioral changes seen in individuals who use nandrolone, such as impaired impulse control and mood swings. dopinglinkki.fidiva-portal.org

Research on Substance P Immunoreactivity

Substance P is a neuropeptide involved in transmitting pain signals and is also associated with aggression. Research has shown that nandrolone administration increases the immunoreactivity of substance P in several brain regions linked to aggression, such as the amygdala, hypothalamus, periaqueductal gray, and striatum. nih.govnih.gov This suggests that the substance P system may be a key mediator of nandrolone-induced aggression.

Furthermore, nandrolone has been found to affect the substance P system at multiple levels, including receptor densities, peptide concentrations, and the activity of enzymes that process substance P. nih.gov Specifically, nandrolone decanoate has been shown to reduce the activity of a substance P endopeptidase-like enzyme in the hypothalamus and caudate putamen, regions where substance P levels were found to be elevated after nandrolone administration. science.gov This reduction in enzymatic degradation could contribute to the increased concentration of substance P, providing a plausible mechanism for the observed enhancement of aggression. science.gov

Cardiovascular System Dynamics

Research into the effects of nandrolone reveals significant impacts on the cardiovascular system, from the integrity of blood vessels and coagulation processes to the electrical stability of the heart muscle itself.

Studies indicate that nandrolone can alter hemostasis, the process which causes bleeding to stop. In animal models, nandrolone administration has been shown to induce a hypercoagulable state, characterized by accelerated clot development and increased clot firmness. nih.gov This is supported by findings from a systematic review which identified vascular damage and coagulation disorders as reported cardiovascular dysfunctions linked to nandrolone decanoate. nih.gov

Further research into the cellular mechanisms suggests that nandrolone can negatively affect the function of vascular endothelial cells. imrpress.com High concentrations of nandrolone have been associated with endothelial dysfunction in the thoracic aorta by diminishing vasodilation and the production of nitric oxide (NO). imrpress.com

A study utilizing thrombelastography (TEG) in Wistar rats demonstrated these effects quantitatively. After 12 weeks, the group receiving nandrolone showed significant changes in coagulation parameters compared to a control group, indicating a prothrombotic tendency. nih.gov

Table 1: Effects of Nandrolone on Coagulation Parameters in Rats

Parameter	Description	Effect of Nandrolone
Reaction Time (R)	Time until initial clot formation.	Significantly decreased, indicating faster clot initiation. nih.gov
Clot Kinetics (K, α)	Speed of clot strengthening and growth.	K-time was decreased and the α-angle was increased, reflecting accelerated clot development. nih.gov
Final Clot Strength (MA)	The maximum firmness or strength of the clot.	Significantly increased, indicating a firmer clot. nih.gov
Coagulation Index (CI)	An overall assessment of coagulation status.	Significantly increased, pointing towards a hypercoagulable state. nih.gov

Nandrolone administration has been linked to an increased susceptibility to life-threatening cardiac arrhythmias. longdom.org Research demonstrates that while nandrolone may not significantly alter heart rate or blood pressure under normal conditions, it potentiates the arrhythmogenic effects of cardiac ischemia (a reduction in blood flow to the heart). nih.gov In one study, nandrolone significantly decreased the survival rate and survival time of rats during an induced coronary artery occlusion. nih.gov This was accompanied by a significant increase in the incidence and duration of ventricular fibrillation, a chaotic and life-threatening heart rhythm. nih.gov

The combination of nandrolone with moderate-intensity exercise has also been studied, with findings suggesting a synergistic effect on arrhythmogenesis. In rats, the co-administration of nandrolone and an exercise regimen was associated with heart hypertrophy and a significantly higher incidence of ventricular fibrillation (VF) upon chemical induction. imrpress.comnih.gov Macroscopic heart changes frequently reported in studies include cardiomegaly (enlarged heart) and left ventricular hypertrophy, while histological analyses show myocardial tissue necrosis and fibrosis. mdpi.com These structural changes create a substrate that is prone to arrhythmias. mdpi.com

Table 2: Research Findings on Nandrolone and Arrhythmia Susceptibility in Animal Models

Study Focus	Key Finding	Citation
Ischemia-Induced Arrhythmia	Nandrolone increased the incidence and duration of ventricular fibrillation during cardiac ischemia and decreased survival time.	nih.gov
Nandrolone and Exercise	The combination of nandrolone and moderate exercise significantly increased the incidence of ventricular fibrillation.	nih.gov
Cardiac Remodeling	Nandrolone is associated with cardiac hypertrophy and fibrosis, which can serve as a substrate for arrhythmias.	mdpi.comresearchgate.netmdpi.com

Research on Vascular Integrity and Coagulation

Gastrointestinal System Modifications

Recent research indicates that nandrolone administration can induce significant morphological and functional changes in the gastrointestinal (GI) tract. bjournal.orgnih.gov These modifications affect motility, tissue structure, and the underlying nervous system control. bjournal.orgresearchgate.net

Studies using animal models have found that nandrolone has distinct effects on different segments of the GI tract. Treatment with nandrolone decanoate was observed to accelerate the rate of gastric emptying of solid meals. bjournal.orgnih.govscielo.br Conversely, the same treatment protocol resulted in a slowing of small intestine transit time, indicating a dysmotility effect where passage through the stomach is hastened while movement through the intestines is delayed. bjournal.orgnih.govscielo.br This effect on intestinal transit was reported as transient in one study. nih.gov

When nandrolone treatment was combined with moderate exercise, the number of duodenal mast cells increased. nih.govnih.gov

Table 3: Summary of Nandrolone-Induced Changes in the Gastrointestinal Tract of Sedentary Rats

Parameter	Observation	Citation
Gastric Emptying	Accelerated	bjournal.orgnih.gov
Small Intestine Transit	Slowed	bjournal.orgnih.govscielo.br
Duodenal Villus Height	Decreased	bjournal.orgnih.gov
Duodenal Crypt Depth	Decreased	bjournal.orgnih.gov
Duodenal Mucosal Thickness	Reduced	bjournal.orgnih.gov
Duodenal Muscle Layer Thickness	Increased	bjournal.orgnih.govresearchgate.net

The observed changes in motility are linked to underlying alterations in the control of gastrointestinal smooth muscle contractility. researchgate.net In vitro studies on isolated tissue strips from sedentary, nandrolone-treated rats showed an enhanced contractile response to carbachol, a substance that mimics the action of the neurotransmitter acetylcholine. bjournal.orgresearchgate.net This suggests an increased cholinergic sensitivity in the gastric tissue. researchgate.net

Furthermore, in animals subjected to both nandrolone and exercise, the relaxing response of the duodenum to sodium nitroprusside (a nitric oxide donor) was inhibited. nih.govresearchgate.net This points to an impairment in the nitric oxide signaling pathway, which is crucial for smooth muscle relaxation. researchgate.net The combination of nandrolone and exercise also led to increased duodenal cholinergic reactivity. nih.gov The enteric nervous system, which relies on a balance of excitatory (cholinergic) and inhibitory (nitrergic) signals, appears to be significantly modulated by nandrolone, leading to the observed dysmotility. nih.govresearchgate.netscielo.br

Duodenal Morphometry and Mucosal Changes

Renal and Hepatic System Considerations

The renal and hepatic systems are central to the metabolism and excretion of this compound and its subsequent metabolites. Following administration, this compound is hydrolyzed to its active form, nandrolone, which then undergoes extensive metabolic processes, primarily in the liver, before its metabolites are eliminated from the body, largely via the urine.

The urinary excretion of nandrolone metabolites is a key aspect of its pharmacokinetic profile. The primary metabolites identified in human urine are 19-norandrosterone (B1242311) (19-NA) and 19-noretiocholanolone (B1255105) (19-NE). fda.govwikipedia.org These compounds are the result of the body's breakdown of nandrolone and serve as the main markers for detecting its use. wikipedia.orgwikipedia.org

Research indicates that after administration, these metabolites can be detected in the urine for extended periods. nih.gov Studies have shown that following a single intramuscular injection of a nandrolone ester, metabolites can be detectable for up to six months in some individuals. nih.gov The concentration and detection window can vary significantly among individuals, which is attributed to interindividual differences in metabolism and excretion kinetics. wikipedia.org

Initially, the concentration of 19-NA in urine is typically three to four times higher than that of 19-NE. wikipedia.org However, over time, the relative levels of 19-NE may increase. wikipedia.org The ratio between these two metabolites (NE:NA ratio) has been investigated, but due to large variability among individuals, it is not considered a reliable diagnostic tool on its own. wikipedia.orgwikipedia.org

The excretion of nandrolone metabolites is not always a rapid process. After nandrolone ester injections, the slow release from the injection site means that the excretion of metabolites can continue for weeks or even months. nih.gov Even with other forms of administration, such as ophthalmic solutions, urinary concentrations of 19-NA and 19-NE can reach significant levels and remain detectable for more than two weeks post-administration. fda.govwikipedia.org

Urinary Excretion Findings for Nandrolone Metabolites

Metabolite	Key Findings	Citations
19-norandrosterone (19-NA)	Major urinary metabolite used as a primary marker for nandrolone use. wikipedia.orgwikipedia.org	wikipedia.orgwikipedia.org
	Initially present in concentrations 3-4 times higher than 19-NE. wikipedia.org	wikipedia.org
	Detectable for up to 6 months in some subjects after a single 150 mg injection. nih.gov	nih.gov
	Peak urinary levels of approximately 400 ng/ml have been reported 5 days after a single 25 mg injection. nih.gov	nih.gov
19-noretiocholanolone (19-NE)	Second major urinary metabolite. wikipedia.orgwikipedia.org	wikipedia.orgwikipedia.org
	Its concentration relative to 19-NA can change over the excretion period. wikipedia.org	wikipedia.org
	Detectable for up to 6 months in some subjects after a single 150 mg injection. nih.gov	nih.gov
	Significant interindividual variability in excretion kinetics observed. wikipedia.org	wikipedia.org

The liver is the principal site for the metabolism of anabolic steroids, including nandrolone. nih.gov The metabolic process for this compound begins with the rapid hydrolysis of the acetate ester to release the active hormone, nandrolone. This free nandrolone then enters the main hepatic metabolic pathways.

The metabolism of nandrolone is similar to that of endogenous steroids like testosterone and involves several key enzymatic reactions. nih.gov These include reduction, hydroxylation, and conjugation. nih.gov A critical enzyme in nandrolone's metabolism is 5α-reductase. wikipedia.orgwikipedia.org Unlike testosterone, which is converted by 5α-reductase into the more potent androgen dihydrotestosterone (DHT), nandrolone is converted into 5α-dihydronandrolone (DHN), a much weaker androgen receptor agonist. wikipedia.orgwikipedia.orgwikipedia.org This particular metabolic pathway is thought to contribute to the lower androgenic profile of nandrolone. wikipedia.orgnih.gov

The cytochrome P450 (CYP) family of enzymes, which are crucial for Phase I metabolism of many substances, are also involved in steroid metabolism. indiamart.com Specifically, CYP3A4 has been shown to be involved in the 6β-hydroxylation of several anabolic steroids. wikipedia.org Studies suggest that elevated doses of nandrolone can alter hepatic CYP enzyme activity. alfa-chemistry.comwikipedia.org

Key Enzymes in Nandrolone's Hepatic Metabolism

Enzyme / Pathway	Function	Citation
Esterases	Hydrolyze this compound to free nandrolone.	wikipedia.org
5α-reductase	Reduces nandrolone to 5α-dihydronandrolone (DHN), a less potent androgen. wikipedia.orgwikipedia.org	wikipedia.orgwikipedia.org
Other reductases/dehydrogenases	Involved in the formation of metabolites like 19-norandrosterone and 19-noretiocholanolone. nih.gov	nih.gov
Cytochrome P450 (CYP) Enzymes	Participate in Phase I metabolism, including hydroxylation. indiamart.comwikipedia.org CYP3A4 is noted for its role in steroid metabolism. wikipedia.orgwikipedia.org	indiamart.comwikipedia.orgwikipedia.org
UGT Enzymes	Catalyze the conjugation (glucuronidation) of metabolites, preparing them for urinary excretion. wikipedia.org	wikipedia.org

Table of Compounds and PubChem CIDs

Compound Name	PubChem CID
This compound	9905
Nandrolone	9904
19-Norandrosterone	9548753
19-Noretiocholanolone	14009228
5α-Dihydronandrolone	94202
Nandrolone decanoate	9677
Testosterone	6013
Dihydrotestosterone (DHT)	10635
Estradiol	5757
Progesterone	5994
Pregnenolone	8955
Cortisol	5754
Androstenedione	6128
17α-Methyltestosterone	6301
Metandienone	6300
Boldenone	10604

Chromatographic Techniques for Separation and Quantification

Chromatography is a fundamental technique for the separation of this compound and its metabolites from interfering substances in biological samples. The choice of chromatographic method is crucial for obtaining accurate and reliable results.

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is a well-established and robust technique for the analysis of anabolic androgenic steroids, including nandrolone and its metabolites. hplc.eu This method combines the high separation power of gas chromatography with the sensitive and specific detection capabilities of mass spectrometry.

For the analysis of nandrolone metabolites, which are often excreted as conjugates, a sample preparation process involving enzymatic hydrolysis is typically required to cleave the glucuronide or sulfate (B86663) moieties. Following hydrolysis and extraction, the analytes are often subjected to a derivatization step. This process, commonly involving the formation of trimethylsilyl (B98337) (TMS) ethers, enhances the volatility and thermal stability of the steroids, making them suitable for GC analysis. The derivatized compounds are then introduced into the GC system, where they are separated based on their boiling points and interaction with the stationary phase of the chromatographic column. The separated compounds then enter the mass spectrometer, which provides structural information for identification and quantification. GC-MS methods are known for their high resolution and have been successfully used to screen for and quantify various anabolic steroids based on their characteristic fragmentation patterns and retention times.

High-Performance Liquid Chromatography (HPLC) and Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

High-performance liquid chromatography (HPLC) and its more advanced version, ultra high-performance liquid chromatography (UHPLC), coupled with tandem mass spectrometry (MS/MS), have become indispensable tools in modern steroid analysis. These techniques offer several advantages over traditional GC-MS methods for the analysis of nandrolone and its metabolites.

A significant benefit of LC-MS/MS is the ability to analyze conjugated metabolites (phase II metabolites) directly, often eliminating the need for the lengthy and potentially problematic hydrolysis and derivatization steps required for GC-MS. This not only simplifies the sample preparation process but also reduces the risk of analyte conversion or incomplete deconjugation. UHPLC-MS/MS provides high sensitivity and specificity, allowing for the detection of trace levels of nandrolone metabolites in various biological matrices such as urine and blood. The technique can simultaneously measure multiple metabolites in a single analytical run, making it highly efficient for metabolic profiling studies. Research has demonstrated the development and validation of LC-MS/MS methods for the quantification of major phase II nandrolone metabolites, including 19-norandrosterone and 19-noretiocholanolone in both their glucuronide and sulfate forms.

Feature	GC-MS	HPLC/UHPLC-MS/MS
Sample Preparation	Requires hydrolysis and derivatization	Often allows direct analysis of conjugates
Analysis Time	Can be longer due to sample prep	Generally faster sample throughput
Analyte Stability	Risk of conversion during hydrolysis	Reduced risk of analyte degradation
Application	Well-established for steroid profiling	Increasingly preferred for metabolite quantification

High-Performance Thin-Layer Chromatography (HPTLC)-Densitometry

High-Performance Thin-Layer Chromatography (HPTLC) is a planar chromatographic technique that offers a high sample throughput for screening purposes. While less commonly cited for the quantitative analysis of this compound compared to GC-MS and LC-MS/MS, HPTLC provides a viable method for the separation of various compounds. In HPTLC, a sample is applied to a high-performance plate coated with a stationary phase. The plate is then developed in a chamber with a suitable mobile phase, leading to the separation of the sample components. Quantification is subsequently performed using a densitometer, which measures the absorbance or fluorescence of the separated spots. While comprehensive studies detailing HPTLC-densitometry for this compound are not as prevalent, the technique is recognized for its versatility in separating various substances. hplc.eu

Mass Spectrometry Applications

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is a cornerstone of modern analytical chemistry for the definitive identification and quantification of substances.

Selected Ion Monitoring (SIM) and Ion Trap Mass Spectrometry

In conjunction with chromatographic separation, specific mass spectrometric techniques enhance the sensitivity and selectivity of this compound and metabolite detection. Selected Ion Monitoring (SIM) is a mode of operation for mass spectrometers where only a limited number of pre-selected ions, characteristic of the target analyte, are monitored. This approach significantly improves the signal-to-noise ratio, thereby increasing the sensitivity of the analysis compared to scanning the full mass spectrum. GC-MS operating in SIM mode has been a standard method for screening for a wide range of anabolic steroids.

Ion trap mass spectrometers are another valuable tool in steroid analysis. These instruments can perform tandem mass spectrometry (MS/MS or MS^n), where precursor ions are isolated, fragmented, and the resulting product ions are analyzed. This capability is crucial for structural elucidation and confirming the identity of metabolites. Studies have utilized ion trap MS to investigate the fragmentation pathways of nandrolone metabolites, providing a deeper understanding of their mass spectral behavior and aiding in the development of more specific and reliable detection methods.

Isotope Ratio Mass Spectrometry (IRMS) for Endogenous/Exogenous Differentiation

One of the most significant challenges in nandrolone testing is distinguishing between endogenous (naturally produced by the body) and exogenous (administered from an external source) origins, as nandrolone can be present at very low levels in healthy individuals. hplc.eu Gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS) is the definitive technique used to address this challenge. hplc.eu

This powerful method measures the ratio of carbon-13 (¹³C) to carbon-12 (¹²C) isotopes in the nandrolone metabolite, typically 19-norandrosterone (19-NA). Synthetic anabolic steroids are generally derived from plant-based sources, which have a different ¹³C/¹²C ratio compared to endogenous human steroids. By comparing the isotope ratio of the target metabolite to that of an endogenous reference compound, laboratories can determine if the nandrolone is of exogenous origin. GC-C-IRMS is considered the gold standard and the only technique capable of definitively differentiating between endogenous and exogenous sources of nandrolone, making it a critical tool in anti-doping analysis. hplc.eu

Analyte	Technique	Principle of Differentiation	Significance
19-Norandrosterone (19-NA)	GC-C-IRMS	Measures the ¹³C/¹²C isotope ratio	Distinguishes between endogenous and exogenous nandrolone

Dried Blood Spot (DBS) Analysis in Pharmacokinetics and Doping Control

Dried blood spot (DBS) analysis has emerged as a valuable technique for both pharmacokinetic studies and doping control due to its numerous advantages. nih.gov This method involves collecting a small volume of whole blood, typically from a finger prick, onto a specialized filter paper. nih.govnih.gov The minimally invasive nature, simplicity of collection, and robustness of the samples against manipulation make DBS an advantageous alternative to traditional venous blood draws. nih.govnih.govnih.gov

In the context of doping control, DBS is particularly useful for detecting intact anabolic steroid esters. nih.govnih.gov The detection of the intact ester, such as this compound, provides unequivocal proof of the administration of an exogenous steroid. nih.govnih.gov Research has led to the development of screening assays for multiple anabolic steroid esters, including nandrolone phenylpropionate and testosterone acetate, from a single DBS sample. nih.govnih.govuni.lu These methods often employ liquid chromatography coupled with high-resolution/high-accuracy mass spectrometry (LC-HRMS), which provides precise, specific, and linear results. nih.govnih.gov To enhance sensitivity into the low parts-per-billion (ppb) range, derivatization to form methyloxime derivatives of the target compounds is often performed. nih.govnih.gov

Pharmacokinetic studies have also successfully utilized DBS. For instance, a study on the subcutaneous injection of nandrolone decanoate in healthy men used DBS for frequent, at-home blood sampling. nih.gov This approach allowed for detailed characterization of the drug's concentration profile over time without the need for frequent clinic visits, demonstrating the feasibility of DBS for long-term pharmacokinetic monitoring. nih.gov The stability of analytes on DBS cards, which can be stored at room temperature, further simplifies the logistics of sample handling and storage compared to frozen serum. nih.govnih.gov

Sample Preparation and Matrix Effects in Biological Samples

Effective sample preparation is a crucial prerequisite for the accurate analysis of this compound and its metabolites from complex biological matrices. The choice of technique depends on the specific matrix, the target analyte, and the analytical instrument being used.

Hair analysis offers a unique advantage in doping control by providing a much longer window of detection, spanning weeks to months, compared to the few days offered by urine analysis. guidetopharmacology.org This allows for the monitoring of steroid use during training periods, not just during competition. guidetopharmacology.org The parent compound, rather than its metabolites, is typically the target analyte in hair. guidetopharmacology.org

A sensitive gas chromatography-mass spectrometry (GC-MS) method has been developed for the quantitative determination of nandrolone, testosterone, and their esters in hair. nih.govnih.gov A typical sample preparation procedure for hair involves several key steps:

Decontamination: The exterior of the hair is washed to remove any external contaminants. A common solvent for this is methylene (B1212753) chloride.

Solubilization: The hair sample, typically around 100 mg, is solubilized, often using a strong base like 1 M sodium hydroxide (B78521) (NaOH) at an elevated temperature (e.g., 95°C). guidetopharmacology.org

Extraction: After neutralization, the analytes are extracted from the digest. This is often achieved using a combination of solid-phase extraction (SPE) with a C18 sorbent, followed by liquid-liquid extraction (LLE) with a solvent like pentane. guidetopharmacology.org

Derivatization: For GC-MS analysis, a derivatization step is necessary to improve the volatility and chromatographic properties of the steroids.

This type of methodology can detect nandrolone concentrations as low as 1 pg/mg of hair. guidetopharmacology.orgdrugbank.com Studies have successfully detected nandrolone and its ester, nandrolone decanoate, in the hair of rats following systemic administration. nih.govnih.gov In horses, nandrolone has been detected in tail hair for up to 120 days, and in some cases up to 330 days, after administration.

Urine and plasma are the most common matrices for routine drug testing. Sample preparation techniques for these fluids aim to remove interfering substances and concentrate the analytes. wikipedia.org

For urine analysis , steroid hormones are often present as glucuronide or sulfate conjugates and require a hydrolysis step to release the free steroid before extraction. wikipedia.org This is typically achieved through enzymatic hydrolysis using β-glucuronidase. wikipedia.orguni.lu Following hydrolysis, common extraction techniques include:

Liquid-Liquid Extraction (LLE): This involves extracting the analytes from the aqueous urine into an immiscible organic solvent, such as a mixture of methyl tert-butyl ether and ethyl acetate. nih.govuni.lu

Solid-Phase Extraction (SPE): The sample is passed through a solid sorbent (e.g., C18) that retains the analytes. Interfering substances are washed away, and the analytes are then eluted with a small volume of solvent. wikipedia.orgwikipedia.org

For plasma analysis , the primary challenge is the high protein content. The most common sample preparation techniques include:

Protein Precipitation (PP): A solvent like acetonitrile (B52724) is added to the plasma sample to precipitate the proteins, which are then removed by centrifugation. wikipedia.orguni.lu This is a relatively quick and straightforward method.

Liquid-Liquid Extraction (LLE): As with urine, LLE can be used to extract nandrolone esters from plasma after protein removal. nih.gov

Solid-Phase Extraction (SPE): SPE is also an effective method for cleaning up plasma samples. wikipedia.org

The choice between these methods depends on the required level of cleanliness, throughput, and the specific characteristics of the analytical method that follows. uni.lu

Hair Analysis for Long-Term Detection

Method Validation and Quality Assurance in Analytical Research

To ensure the reliability and accuracy of analytical results, methods must be rigorously validated according to international guidelines. Key validation parameters include linearity, selectivity, precision, accuracy, and the limits of detection and quantification.

Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte over a given range. For an HPLC method analyzing nandrolone phenylpropionate, linearity was established with a high correlation coefficient (r² = 0.9994). metabolomicsworkbench.org Similarly, a GC-MS method for nandrolone in hair showed linearity from 1 to 50 pg/mg with a correlation coefficient of 0.997. drugbank.com

Selectivity is the ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix. wikipedia.org This is often confirmed by analyzing blank matrix samples and ensuring no interfering peaks are present at the retention time of the target analyte. guidetopharmacology.org

Precision measures the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is usually expressed as the relative standard deviation (RSD) or coefficient of variation (CV). For a validated HPLC method, intra-day and inter-day precision values for nandrolone phenylpropionate were in the ranges of 0.219–0.609% and 0.441–0.875%, respectively. metabolomicsworkbench.org For nandrolone analysis in hair, intra-day and between-day precisions were 11.2% and 15.1%, respectively. drugbank.com

Accuracy refers to the closeness of the mean test results obtained by the method to the true value. It is often assessed through recovery studies by spiking a blank matrix with a known amount of the analyte. An HPTLC-densitometric method for nandrolone decanoate demonstrated high accuracy, close to 100.3%. nih.gov For an LC/MS/MS method for steroids in serum, apparent recoveries were between 86.4% and 115.0%. nih.gov

Table 1: Precision and Accuracy Data from a Validated HPLC Method for Nandrolone Phenylpropionate Data sourced from reference metabolomicsworkbench.org

Click to view table

Precision Type	Concentration (µg/mL)	Mean ± SD (n=6)	Accuracy (%)	Precision (% RSD)
Intra-day	8.0	8.03 ± 0.03	101.40	0.31
8.5	8.52 ± 0.05	100.28	0.61
9.0	9.14 ± 0.04	101.56	0.49
Inter-day	8.0	8.04 ± 0.07	100.50	0.88
8.5	8.53 ± 0.04	100.35	0.44
9.0	9.12 ± 0.05	101.33	0.55

The Limit of Detection (LOD) is the lowest concentration of an analyte in a sample that can be reliably detected, but not necessarily quantified, by the analytical method. guidetopharmacology.org The Limit of Quantification (LOQ) is the lowest concentration that can be measured with acceptable precision and accuracy. nih.govguidetopharmacology.org These parameters define the sensitivity of a method.

The LOD and LOQ are highly dependent on the analytical technique and the sample matrix. For example, highly sensitive methods like UHPLC-MS/MS can achieve LODs in the picogram per milliliter range for nandrolone esters in plasma, while less sensitive methods like HPTLC have LOQs in the microgram per spot range. nih.govnih.gov The development of methods with very low LODs and LOQs is crucial for detecting the trace amounts of substances often found in doping control and pharmacokinetic research.

Table 2: Comparison of LOD and LOQ for Nandrolone Derivatives Across Different Analytical Methods

Click to view table

Analyte	Matrix	Method	LOD	LOQ	Reference
Nandrolone Esters	Equine Plasma	UHPLC-MS/MS	25-100 pg/mL	100-200 pg/mL	nih.gov
19-Noretiocholanolone	Porcine Urine	GC-MS/MS	13.2 pg/mL	25 pg/mL
Nandrolone	Hair	GC-MS/MS	1 pg/mg	-	guidetopharmacology.org
Nandrolone Phenylpropionate	Pharmaceutical	HPLC	0.010 µg/mL	0.050 µg/mL	metabolomicsworkbench.org
Nandrolone Decanoate	Pharmaceutical	HPTLC	0.231 µ g/spot	0.700 µ g/spot	nih.gov
Nandrolone Decanoate	Pharmaceutical	GC-MS	50.97 µg/mL	72.77 µg/mL	guidetopharmacology.org

Research Models and Experimental Design in Nandrolone Acetate Studies

In Vivo Animal Models

Animal models are fundamental in the preclinical assessment of nandrolone (B1676933) and its esters, providing critical data on its biological effects.

Rodent models, particularly rats and mice, are extensively used to investigate the behavioral and physiological consequences of nandrolone administration. cyagen.com Rats are often favored in biomedical research due to their physiological and genetic similarities to humans, as well as their larger size, which facilitates surgical procedures and multiple sampling. cyagen.com

Studies using rat models have explored a wide range of effects. For instance, Wistar rats have been used to examine behavioral changes, effects on the brain, and other bodily impacts. uu.se Research has shown that nandrolone decanoate (B1226879) can induce impaired memory in the novel object recognition test in male Wistar rats. diva-portal.org Furthermore, nandrolone has been observed to influence dominance behavior, reactivity to provocations, and ethanol (B145695) consumption in rats. gu.se Physiological investigations in rats have looked into the impact of nandrolone on various organs and systems, including the gastrointestinal tract, where it has been shown to impair motility and alter duodenal morphometry in moderately exercised rats. scielo.br Other studies have focused on the effects on the heart, liver, and kidneys, noting that supraphysiological doses can disrupt redox homeostasis in these organs. plos.org

Mouse models are also employed, with studies on BALB/c mice investigating the hormonal and biochemical effects of chronic, high-dose nandrolone administration. researchgate.net Research in mice has also explored behavioral aspects, such as anxiety-like behaviors and aggression, with findings indicating that nandrolone can induce behavioral disinhibition. researchgate.net Some studies have also utilized mouse models to investigate the effects of nandrolone on bone, such as its impact on mandibular growth. mdpi.com

The selection between rat and mouse models can depend on the specific research question. Rats are often preferred for cognitive and behavioral tasks due to their superior learning capabilities and more stable performance in longer tests. cyagen.com

While rodent models are prevalent, larger animal models also play a role, particularly in the context of doping control research. Studies have been conducted on various larger animals, including pigs, horses, and rabbits, often to understand the effects of anabolic androgenic steroids (AAS) in contexts such as livestock fattening and sports doping. mdpi.com

In one study, the long-term effects of testosterone (B1683101) and nandrolone on the skeletal muscle of pigs were investigated to identify potential markers for detecting AAS abuse in pork. This research found that nandrolone administration led to a significant increase in the diameter and area of muscle fibers. Rabbit models have been used to study the effects of nandrolone decanoate on the osseointegration of dental implants and in fracture healing. mdpi.com

Hair analysis from rats has been used to detect the presence of nandrolone and its esters, demonstrating the potential for using hair as a matrix for doping control. nih.govresearchgate.net These studies in larger animals provide valuable data that can be relevant for both veterinary medicine and human anti-doping efforts.

Rodent Models (Rats, Mice) in Behavioral and Physiological Studies

In Vitro Cellular Models

In vitro models offer a controlled environment to study the direct cellular and molecular mechanisms of nandrolone action, complementing the findings from in vivo studies. uu.se

To understand the anabolic effects of nandrolone on muscle, researchers utilize muscle cell lines and satellite cell cultures. um.es The C2C12 cell line, which consists of skeletal muscle precursor cells, is a common model. scielo.brusp.brscielo.br Studies using C2C12 cells have investigated the effects of nandrolone decanoate on cell viability and proliferation during the differentiation process, which mimics muscle repair after injury. scielo.brusp.brscielo.br One such study found that at the concentrations tested, nandrolone did not alter the viability of these cells. scielo.brusp.brscielo.br

Satellite cells, which are the primary source of new myonuclei for muscle fiber hypertrophy, are also a key focus. Research has shown that nandrolone-induced muscle hypertrophy is associated with an increase in the number of satellite cells and myonuclei. um.es Studies on bovine muscle cell cultures have indicated that nandrolone treatment can increase the expression of androgen receptors, which are predominantly located in satellite cells. um.esresearchgate.net

These in vitro models are crucial for dissecting the specific pathways through which nandrolone influences muscle growth and repair, providing insights that are more difficult to obtain from whole-animal studies.

Human Subject Research Designs

Research involving human subjects is essential for translating preclinical findings into clinical applications and understanding the real-world effects of nandrolone.

The gold standard for evaluating the efficacy of a compound in humans is the randomized, double-blind, placebo-controlled clinical trial. nih.govresearchgate.net Several such trials have been conducted to investigate the effects of nandrolone, often in the form of nandrolone decanoate.

For example, a randomized, double-blind, placebo-controlled trial evaluated the effects of a two-year treatment with nandrolone decanoate on bone mineral density, muscle mass, and hemoglobin levels in elderly women with osteoporosis. nih.govresearchgate.net In this study, participants were randomly assigned to receive either nandrolone decanoate or a placebo, with both the subjects and the investigators unaware of the treatment allocation. nih.govresearchgate.net

Another randomized, placebo-controlled trial investigated the effects of nandrolone in HIV-infected men with mild to moderate weight loss. oup.com This 12-week trial used a double-blind design for the nandrolone and placebo groups, while an open-label arm received recombinant human growth hormone. oup.com Similarly, a double-blind, placebo-controlled trial compared the therapeutic effects of nandrolone decanoate and testosterone enanthate in male HIV patients with AIDS wasting syndrome. researchgate.net

These rigorous study designs are critical for minimizing bias and providing high-quality evidence regarding the effects of nandrolone in human populations. However, it is noted that the number of such high-quality trials, particularly concerning certain outcomes like cardiac effects, can be limited. journaljpri.com

Observational Studies in Specific Patient Populations (e.g., HIV-Associated Wasting, Chronic Kidney Disease, Postmenopausal Women)

Observational and clinical studies have been crucial in evaluating the therapeutic potential of nandrolone esters in populations characterized by catabolic states or bone density loss.

HIV-Associated Wasting: In patients with HIV-associated wasting syndrome, nandrolone decanoate has been studied for its ability to counteract the loss of lean body mass. nih.gov A 16-week open trial involving men with HIV wasting who were resistant to nutritional intervention found that nandrolone decanoate administration resulted in significant increases in weight and lean body mass. metabolomicsworkbench.org Quality of life parameters, particularly functionality, also showed significant improvement. metabolomicsworkbench.org Another study involving nine HIV-infected men with significant weight loss found that combined treatment with nandrolone decanoate and megestrol (B1676162) acetate (B1210297) over 16 weeks led to substantial increases in weight, fat-free mass, and muscle strength. nih.gov Multiple randomized controlled trials have confirmed that nandrolone decanoate is effective in increasing fat-free mass and body weight in this patient group. indiamart.comsigmaaldrich.com

Chronic Kidney Disease (CKD): Patients with CKD, particularly those on dialysis, often experience malnutrition and muscle wasting (sarcopenia). wikipedia.org Nandrolone decanoate is approved for treating the anemia of chronic kidney disease in the United States. wikipedia.org Research has explored its anabolic effects in this population. A randomized, double-blind, placebo-controlled trial in 29 dialysis patients demonstrated that those treated with nandrolone decanoate for six months had a significant increase in lean body mass compared to the placebo group. wikipedia.org A phase II dose-finding study in 54 patients with stage 5 CKD found that nandrolone decanoate increased appendicular lean mass in a dose-responsive manner without causing fluid overload. pharmakb.comdrugbank.com Further research supports that androgens like nandrolone decanoate can significantly increase hemoglobin levels in patients with CKD, both those with remnant kidneys and those who are anephric (lacking kidneys). nih.gov

Postmenopausal Women: Nandrolone decanoate has been investigated as a treatment for osteoporosis in postmenopausal women. wikipedia.orgnih.gov A double-blind, randomized, placebo-controlled study conducted over 18 months found that nandrolone decanoate increased vertebral bone mineral density (BMD) by 2.9% while the placebo group experienced a 2.3% decrease. wikipedia.org Another study following postmenopausal women for 30 months noted that during treatment with nandrolone decanoate, forearm bone mineral content and lean body mass increased, while fat mass decreased. wikipedia.org However, these positive changes tended to reverse after treatment was withdrawn. wikipedia.org A systematic review of studies concluded that nandrolone decanoate was effective for increasing lean body mass and reducing body fat concurrently with improving bone health parameters in postmenopausal women with osteoporosis. mims.com

Table 1: Summary of Findings in Observational Studies with Nandrolone Decanoate

Patient Population	Study Design Principle	Key Findings	Reference
HIV-Associated Wasting	Open trial; Combined therapy study	Significant increases in weight, lean body mass (LBM), and quality of life.	nih.govmetabolomicsworkbench.org
Chronic Kidney Disease (CKD)	Randomized, placebo-controlled trial; Dose-finding study	Significant increase in LBM and hemoglobin. LBM increase was dose-responsive.	wikipedia.orgpharmakb.comnih.gov
Postmenopausal Osteoporosis	Randomized, placebo-controlled trial; Longitudinal study	Increased vertebral bone mineral density, increased LBM, and decreased fat mass. Effects on bone mass were maintained only during therapy.	wikipedia.orgwikipedia.orgmims.com

Forensic and Anti-Doping Cohort Studies

The use of nandrolone esters for performance enhancement has led to extensive research in forensic and anti-doping science. Cohort studies in these fields are designed to understand the prevalence of use, develop detection methods, and establish the metabolic fingerprint of exogenous administration.

Anabolic androgenic steroids (AAS), including nandrolone, are the most frequently detected doping agents, accounting for a majority of positive tests in WADA-accredited laboratories. Nandrolone itself made up 11% of AAFs (adverse analytical findings) involving anabolic steroids in 2019. nih.gov

A primary challenge in anti-doping is distinguishing between the illicit use of nandrolone and its natural, endogenous production in the human body. coconote.app Traces of nandrolone can be found in the urine of healthy individuals, and levels can be influenced by factors such as pregnancy, the use of certain contraceptive pills containing norsteroids, and even the consumption of some foods like pig offal. nih.govcoconote.app Forensic research has focused on developing sensitive and specific methods to identify nandrolone and its metabolites, such as 19-norandrosterone (B1242311) (19-NA) and 19-noretiocholanolone (B1255105) (19-NE), in biological samples like urine and hair. coconote.appwikipedia.org

The development of gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) allows for the detection of nandrolone metabolites. wikipedia.orgnih.gov However, to differentiate exogenous from endogenous sources, gas chromatography-combustion-isotope ratio mass spectrometry (GC-C-IRMS) is the definitive technique. coconote.appfishersci.ca This method analyzes the carbon isotope ratio (¹³C/¹²C) of the steroid, as synthetic preparations typically have a different ratio than those produced by the body. fishersci.ca

Comparative Studies with Other Anabolic Androgenic Steroids

To better understand the specific effects of nandrolone, researchers have designed studies comparing it against a placebo, other anabolic steroids like testosterone, and other therapeutic agents.

Nandrolone vs. Testosterone: In the context of HIV-associated wasting syndrome, nandrolone decanoate has been directly compared to testosterone enanthate. A 12-week, randomized, double-blind, placebo-controlled trial involving 104 male patients found that the nandrolone group had a significantly greater increase in weight and Body Mass Index (BMI) compared to both the testosterone and placebo groups. nih.govnih.gov Another large multicenter study confirmed that nandrolone decanoate was superior to testosterone for increasing weight and subjectively improving the perception of treatment benefit. indiamart.com Animal studies comparing nandrolone decanoate with testosterone undecanoate noted different impacts on body weight gain and neurobehavioral profiles, with nandrolone decanoate causing a reduction in body weight gain compared to both testosterone and control groups in one rat study. mims.com Another study in rats found that nandrolone decanoate, but not testosterone decanoate, caused impaired recognition memory. wikipedia.org

Nandrolone vs. Other Agents and Placebo: Comparisons against a placebo consistently demonstrate the efficacy of nandrolone decanoate. In studies on HIV wasting, CKD, and osteoporosis, nandrolone has shown significant improvements in lean body mass, weight, and/or bone density over placebo. wikipedia.orgindiamart.comwikipedia.orgnih.gov

In a study on HIV-associated weight loss, nandrolone decanoate was compared with megestrol acetate and dietary counseling. guidetopharmacology.org While both drugs resulted in a greater increase in fat-free mass than dietary counseling alone, megestrol acetate produced a significantly larger increase in total weight and percentage of body fat. guidetopharmacology.org Another comparative trial in HIV-infected men found that nandrolone decanoate provided a significantly greater gain in lean body mass compared to placebo, with no significant difference observed between nandrolone and recombinant human growth hormone (rhGH) in this regard. sigmaaldrich.com

Table 2: Key Findings from Comparative Studies Involving Nandrolone Decanoate

Comparison	Patient/Model	Primary Outcome	Result	Reference
Nandrolone vs. Testosterone vs. Placebo	Men with HIV Wasting	Weight, BMI	Nandrolone group showed the greatest increase in weight and BMI.	nih.govnih.govwikidoc.org
Nandrolone vs. Testosterone	Men with HIV Wasting	Weight, Fat-Free Mass (FFM)	Nandrolone was superior for increasing weight; difference in FFM was not significant.	indiamart.com
Nandrolone vs. Megestrol Acetate vs. Dietary Counseling	Men with HIV Wasting	Weight, FFM, Fat Mass	Megestrol led to the most weight gain (mostly fat). Nandrolone and Megestrol increased FFM more than counseling alone.	guidetopharmacology.org
Nandrolone vs. rhGH vs. Placebo	Men with HIV Wasting	Lean Body Mass (LBM)	Nandrolone increased LBM significantly more than placebo. No significant difference in LBM gain between Nandrolone and rhGH.	sigmaaldrich.com
Nandrolone Decanoate vs. Testosterone Decanoate	Male Rats	Recognition Memory	Nandrolone decanoate impaired memory; testosterone decanoate did not.	wikipedia.org

Integration of Exercise and Nutritional Interventions in Research Protocols

The anabolic effects of nandrolone are often studied in conjunction with physical exercise and specific nutritional protocols, as these factors can significantly influence outcomes. The experimental design of these studies aims to determine whether the combination of treatments produces synergistic effects.

Exercise Interventions: Research protocols frequently pair nandrolone administration with resistance training (RT) to maximize effects on muscle mass and strength. In men with HIV, the combination of nandrolone decanoate and progressive resistance training has been shown to be effective for improving muscle mass and strength. usada.org Some research has suggested that to realize improvements in physical functioning, and not just body composition, future trials of nandrolone may require the addition of interventions like exercise training. pharmakb.comdrugbank.com

Animal models are extensively used to explore these interactions. One study in rats found that physical exercise accentuated the behavioral effects of nandrolone decanoate. mims.com However, other research has shown more complex interactions; one study in rats found that nandrolone decanoate abuse may reduce the beneficial effects of resistance training on cognition and hippocampal morphology. uni.luuni.lu Another rat study showed that while resistance training alone upregulated the androgen receptor in muscle, the addition of nandrolone decanoate provided a more potent stimulus for this upregulation, which is a key mechanism for muscle growth. nih.gov

Nutritional Interventions: In studies focusing on wasting syndromes, such as those associated with HIV, nutritional intervention is a critical component of the research design. metabolomicsworkbench.org This often involves providing dietary counseling or supplementation to ensure that weight loss is not simply due to inadequate caloric intake and to provide the necessary building blocks for the anabolic effects of the drug to manifest. metabolomicsworkbench.orgguidetopharmacology.org For instance, in a study on HIV wasting, subjects first underwent a period of nutritional assessment and education. metabolomicsworkbench.org Only those who failed to gain weight with nutritional support alone were then enrolled to receive nandrolone decanoate, isolating the pharmacological effect of the drug. metabolomicsworkbench.org Studies have also noted that the anabolic effects of AAS are most pronounced in individuals who maintain high-protein, high-calorie diets. mims.com

Ethical, Forensic, and Regulatory Aspects of Nandrolone Acetate Research

Research into Illicit Use and Abuse Patterns

Nandrolone (B1676933) and its esters are among the most frequently abused anabolic-androgenic steroids (AAS) in sports and bodybuilding. researchgate.netekb.eg Research indicates that the illicit use of AAS is prevalent among both athletes and non-athletes, including adolescents, who aim to increase muscle mass and improve physical performance. nih.gov A worldwide survey indicated that approximately 3.3% of the global population has used anabolic steroids like nandrolone. olympicbehavioralhealth.com

Studies have shown that nandrolone decanoate (B1226879) is one of the most commonly abused AAS. oup.com For instance, one study reported that 55.4% of users preferred Nandrolone decanoate. researchgate.net The misuse of these substances is often associated with polypharmacy, where users combine multiple steroids, a practice known as "stacking," in the belief that it produces synergistic effects. oup.commdpi.com The primary motivation for this abuse is often aesthetic, with users aiming to enhance their physique. nih.gov

Demographic data reveals that younger men are more likely to misuse nandrolone, with one study indicating a mean age of 33.3 years for male users. olympicbehavioralhealth.com Athletes and bodybuilders are at the highest risk for nandrolone addiction due to the perceived benefits for muscle growth and performance enhancement. olympicbehavioralhealth.com The illegal distribution of these substances often occurs in gyms and through online black markets, where the quality and composition of the products are not guaranteed. harleystreet-md.co.ukcanada.ca

Illicit Use Demographics of Nandrolone

Demographic Group	Prevalence/Pattern of Use	Reported Motivations	Commonly Abused Form
Global Population	An estimated 3.3% have used anabolic steroids like nandrolone. olympicbehavioralhealth.com	Performance and physique enhancement.	Nandrolone esters.
Male Users	Mean age of 33.3 years. 55% of use is for illicit or recreational purposes. olympicbehavioralhealth.com	Increased muscle mass and strength. ekb.egnih.gov	Nandrolone decanoate. researchgate.netoup.com
Athletes & Bodybuilders	Highest risk group for addiction. olympicbehavioralhealth.com	Performance enhancement and muscle growth. olympicbehavioralhealth.com	Injectable nandrolone esters. nih.gov
Adolescents	Illicit use is diffused among this group. researchgate.net	Increase tolerance to exercise and anabolic properties. researchgate.net	Not specified.

Doping Control and Anti-Doping Science

Nandrolone and other anabolic agents are strictly prohibited at all times, both in- and out-of-competition, by the World Anti-Doping Agency (WADA). mdpi.comfivb.com They are classified under section S1 of the WADA Prohibited List as Anabolic Androgenic Steroids (AAS). wada-ama.orgnada.de This category includes all AAS administered exogenously, such as nandrolone, and other substances with similar chemical structures or biological effects. fivb.comwada-ama.org

The WADA Prohibited List is an international standard that is updated annually. wikipedia.org Substances are included on the list if they meet two of the following three criteria: they have the potential to enhance or do enhance sport performance, they represent an actual or potential health risk to the athlete, or they violate the spirit of sport. wikipedia.org Nandrolone and its esters fall into the "non-Specified Substances" category, which means that there is no lesser degree of fault or negligence presumed for an anti-doping rule violation. wada-ama.org

A significant challenge in doping control is distinguishing between nandrolone administered from an external source (exogenous) and that which is naturally produced by the body (endogenous). mdpi.com The body naturally produces trace amounts of nandrolone, which can be found in the urine of healthy individuals who have not taken the substance. mdpi.comeirpharm.com The primary urinary metabolites used as markers for nandrolone use are 19-norandrosterone (B1242311) (19-NA) and 19-noretiocholanolone (B1255105) (19-NE). mdpi.comwikipedia.org

WADA has established a urinary threshold for 19-NA to account for endogenous production. eirpharm.comoup.com However, several factors can influence the levels of endogenous 19-NA, complicating the interpretation of test results. These factors include pregnancy, the use of certain contraceptive pills containing norethisterone, and the consumption of meat from animals like boars or dietary supplements contaminated with nandrolone precursors. mdpi.com

To address these challenges, anti-doping laboratories employ sophisticated analytical techniques. The definitive method for distinguishing between endogenous and exogenous nandrolone is Gas Chromatography/Combustion/Isotope Ratio Mass Spectrometry (GC-C-IRMS). mdpi.comresearchgate.net This technique analyzes the carbon-13 (¹³C) isotope ratio of the detected metabolites. Synthetic nandrolone has a different ¹³C signature compared to endogenous steroids, allowing for conclusive identification of doping. mdpi.com GC-C-IRMS is typically required when 19-NA concentrations fall within a specific range (e.g., 2.5 to 15 ng/mL) or in specific situations like pregnancy. mdpi.com

World Anti-Doping Agency (WADA) Regulations and Prohibited Substances

Forensic Science Applications of Detection Methodologies

The detection methods developed for anti-doping purposes have significant applications in forensic science. The analysis of seized substances from the black market is a key area. Forensic laboratories use techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the active ingredients in counterfeit and illicitly sold anabolic steroids. scielo.brnih.govscite.ai These methods can determine if a product contains the declared substance, the correct dosage, or any undeclared and potentially harmful substances. scielo.brjournaljpri.com

Hair analysis is another forensic application for detecting long-term steroid use. Anabolic steroids and their metabolites can be incorporated into the hair shaft, providing a longer detection window compared to urine or blood. researchgate.netnih.gov A sensitive and specific method using liquid chromatography coupled to high-resolution mass spectrometry (LC-HRMS/MS) has been developed to detect and quantify nandrolone and other anabolic steroids in hair samples. nih.gov This can be crucial in forensic investigations to establish a history of substance abuse. nih.gov

Furthermore, enzyme-linked immunosorbent assay (ELISA) kits are available for the screening of nandrolone in various forensic matrices, including urine, blood, and oral fluid. neogen.com While these are screening tests, they provide a rapid and qualitative method for initial detection before confirmatory analysis. neogen.com

Future Directions and Emerging Research Avenues for Nandrolone Acetate

Novel Therapeutic Applications and Re-evaluation of Clinical Use

While nandrolone (B1676933) has been traditionally used for conditions like anemia and muscle wasting, researchers are now exploring its potential in new therapeutic areas. caldic.comnih.gov There is a renewed interest in the clinical applications of nandrolone and other AAS, especially with the growing popularity of testosterone (B1683101) supplementation therapy. caldic.com

One promising area is in the management of male health. For instance, a pilot study suggested that adding nandrolone to testosterone therapy could improve joint pain in hypogonadal men. recovered.orgnih.gov Researchers are also investigating its use in chronic catabolic disorders such as those secondary to hemodialysis, COPD, or HIV. caldic.com The anabolic effects of nandrolone on bone have led to its investigation for increasing bone mineral density in osteoporosis. recovered.orgnih.gov

The re-evaluation of its clinical use is driven by its favorable anabolic-to-androgenic ratio, which means it has strong muscle-building effects with weaker masculinizing effects compared to testosterone. nih.govrecovered.org This characteristic makes it a candidate for therapies where muscle and bone preservation are crucial. nih.govrecovered.org

Elucidating Steroid-Specific Neurological and Behavioral Mechanisms

The long-term use of high doses of AAS has been associated with various behavioral and neurological changes. diva-portal.org However, the specific effects of individual steroids like nandrolone are not fully understood. diva-portal.org Future research aims to disentangle the unique neurological and behavioral impacts of nandrolone acetate (B1210297).

Animal studies have been instrumental in this area. Research on rats has shown that nandrolone decanoate (B1226879) can impair recognition memory, suggesting an impact on cognitive function. diva-portal.org Studies are also exploring how nandrolone alters the function and expression of neuronal signaling molecules that underlie behaviors such as anxiety, aggression, learning, and memory. nih.gov For example, research has indicated that nandrolone can influence the serotonergic system, which regulates mood, aggression, and anxiety. nih.gov

Furthermore, studies have investigated the effects of nandrolone on the dopaminergic system, which is involved in reward and motivation. Research has shown that nandrolone can alter the density of dopamine (B1211576) receptors in brain regions associated with motor function and behavior. nih.gov Understanding these steroid-specific mechanisms is crucial for comprehending the full spectrum of nandrolone's effects on the central nervous system.

Advanced Biomarker Discovery for Detection and Monitoring

The misuse of nandrolone in sports and bodybuilding necessitates the development of advanced methods for its detection and monitoring. nih.gov Biomarker discovery plays a pivotal role in this endeavor. sepsolve.comnuvisan.com A biomarker is a measurable indicator of a biological state or condition.

Current research is focused on identifying novel biomarkers that can provide more sensitive and specific detection of nandrolone administration. Metabolomics, the large-scale study of small molecules (metabolites) within cells, tissues, or organisms, is a powerful tool in this field. researchgate.net By analyzing the changes in urinary metabolite profiles after nandrolone administration, scientists can identify specific biomarkers indicative of its use. researchgate.netresearchgate.net

These advanced techniques can help distinguish between endogenous (naturally occurring) and exogenous (administered) nandrolone, which is a significant challenge in anti-doping testing. researchgate.net The identification of reliable biomarkers will not only improve the detection of nandrolone abuse but also aid in monitoring its physiological effects in clinical settings.

Long-Term Effects and Longitudinal Study Designs

Understanding the long-term consequences of nandrolone acetate use is a critical area of ongoing and future research. Most of the current knowledge is based on short-term studies or anecdotal evidence from illicit users. researchgate.net Therefore, there is a pressing need for well-designed longitudinal studies to assess the lasting effects on various organ systems. researchgate.net

Longitudinal studies follow the same individuals over an extended period, providing valuable data on the development of health outcomes. In the context of nandrolone, such studies could elucidate its long-term impact on the cardiovascular, reproductive, and endocrine systems. researchgate.netresearchgate.net

Animal models are also valuable for investigating long-term effects. For example, a study on male rats demonstrated that nandrolone decanoate has long-term effects on dominance and competitive behavior, with some effects persisting for weeks after the cessation of treatment. researchgate.netnih.gov These findings highlight the importance of long-term follow-up in both preclinical and clinical research.

Pharmacogenomics and Individual Variability in Response

Individuals can respond differently to the same drug due to genetic variations. slideshare.net Pharmacogenomics is the study of how genes affect a person's response to drugs. libretexts.orghee.nhs.uk This field holds significant promise for personalizing this compound therapy and understanding the variability in its effects.

Genetic polymorphisms, which are common variations in the DNA sequence, can influence how a drug is metabolized and its effects on the body. libretexts.org For example, variations in genes encoding drug-metabolizing enzymes can lead to differences in drug efficacy and the risk of adverse effects. hee.nhs.uk

Q & A

Q. What are the key structural and physicochemical properties of Nandrolone acetate critical for experimental design?

this compound (19-Nortestosterone 17β-acetate) is a synthetic anabolic-androgenic steroid (AAS) derived from 19-nortestosterone. Key properties include:

• Molecular formula : C₂₀H₂₈O₃ (MW: 316.4 g/mol) .
• Structural features : A 17β-acetate ester group and a 19-nor configuration (absence of the C19 methyl group), which reduces aromatization compared to testosterone derivatives .
• Physicochemical data : Melting point (mp) ≈ 210–212°C; solubility in organic solvents (e.g., ethyl acetate, isooctane) is critical for chromatographic separations .
• Stability : Stable at -20°C for ≥2 years in anhydrous conditions .

Methodological Insight : When designing in vitro studies, consider its lipophilicity (LogP ~3.43 for analogs like 6-dehydro this compound) for membrane permeability assays .

Q. How is this compound synthesized and characterized in research settings?

Synthesis typically involves esterification of nandrolone (19-nortestosterone) with acetic anhydride under controlled conditions. Characterization steps include:

• Purity analysis : HPLC with UV detection (λ ~240 nm for conjugated ketones) .
• Structural confirmation : NMR (¹H/¹³C) to verify the 17β-acetate group and FT-IR for ester carbonyl (~1740 cm⁻¹) .
• Quantification : Mass spectrometry (LC-MS/MS) for trace-level detection in biological samples .

Data Conflict Note : Discrepancies in reported CAS numbers (e.g., 1425-10-1 vs. derivatives) require cross-validation with pharmacopeial standards .

Q. What validated analytical methods are recommended for quantifying this compound in biological matrices?

Radioimmunoassay (RIA) :

• Celite column separation : Use 1–10% ethyl acetate in isooctane for elution; optimize humidity control (desiccated over P₂O₅) to resolve nandrolone from testosterone .
• Recovery rates : >95% achieved with 10% ethyl acetate for nandrolone fractionation .

Q. Chromatography :

• HPLC-UV : C18 columns with acetonitrile/water gradients (60:40 v/v) for baseline separation from metabolites .
• GC-MS : Derivatize with MSTFA for enhanced volatility; monitor m/z 420 (M⁺) .

Q. How does this compound interact with steroidogenic enzymes, and what experimental models are used to study this?

this compound acts as a competitive inhibitor of Δ⁵-3-ketosteroid isomerase (Ki = 7 μM in Pseudomonas testosteroni). Methodologies include:

• Enzyme kinetics : Lineweaver-Burk plots to assess inhibition type .
• In vitro models : Human hepatocyte cultures or recombinant CYP3A4 systems to study metabolic pathways (e.g., 17β-hydroxysteroid dehydrogenase-mediated oxidation) .

Advanced Research Questions

Q. What are the structure-activity relationships (SAR) of this compound derivatives in modulating androgen receptor (AR) binding?

• Key modifications :
  • 6-Dehydro analog : Introduction of a 4,6-diene system (CAS 2590-41-2) increases AR binding affinity by 20% compared to nandrolone .
  • Ester chain length : Shorter esters (e.g., acetate vs. decanoate) reduce half-life but enhance solubility for in vitro AR transactivation assays .
• Experimental approach : Competitive binding assays using [³H]-dihydrotestosterone and recombinant AR .

Q. How do metabolic pathways of this compound differ from other 19-nortestosterone esters, and what methodologies elucidate these differences?

• Hepatic metabolism : this compound undergoes rapid de-esterification to nandrolone, followed by 17-keto reduction. Compare to phenylpropionate/decanoate esters using:
  • Stable isotope tracing : ¹³C-labeled acetate to track hepatic clearance in rodent models .
  • Microsomal assays : Human liver microsomes + NADPH to quantify CYP3A4-mediated oxidation .

Q. What challenges exist in chromatographic separation of this compound from related steroids, and how are they addressed?

• Co-elution issues : Trenbolone acetate (structural analog) and testosterone require:
  • Mobile phase optimization : 1–10% ethyl acetate in isooctane on Celite columns .
  • Derivatization : Form ketoximes to improve GC resolution .
• Validation : Spike recovery studies in serum/plasma (RSD <5%) .

Q. What are the implications of esterification on the pharmacokinetic profile of this compound in preclinical models?

• Ester hydrolysis : In vivo, acetate esters exhibit shorter t₁/₂ (~3 hours) vs. decanoate (7 days) due to rapid esterase activity .
• Methodology :
  • Compartmental modeling : Fit plasma concentration-time curves to estimate Vd and CL .
  • Tissue distribution : Radiolabeled ([¹⁴C]-acetate) tracer studies in rodents .